Cas no 1955541-30-6 (7-(Piperazin-1-yl)pyrimido[4,5-d]pyrimidin-4(3H)-one)

• Product Name: 7-(Piperazin-1-yl)pyrimido[4,5-d]pyrimidin-4(3H)-one
• CAS No: 1955541-30-6
• MF: C₁₀H₁₂N₆O
• MW: 232.24188041687
• MDL: MFCD29045893
• CID: 5044667
• PubChem ID: 136666194
• Update Time: 2025-06-28

7-(Piperazin-1-yl)pyrimido[4,5-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 7-(piperazin-1-yl)pyrimido[4,5-d]pyrimidin-4(3H)-one
• 2-piperazin-1-yl-6H-pyrimido[4,5-d]pyrimidin-5-one
• 7-(Piperazin-1-yl)pyrimido[4,5-d]pyrimidin-4(3H)-one

• MDL： MFCD29045893
• Inchi： 1S/C10H12N6O/c17-9-7-5-12-10(15-8(7)13-6-14-9)16-3-1-11-2-4-16/h5-6,11H,1-4H2,(H,12,13,14,15,17)
• InChI Key： BQQDWRDBKYKUMA-UHFFFAOYSA-N
• SMILES： O=C1C2C=NC(=NC=2N=CN1)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 327
• XLogP3: -0.9
• Topological Polar Surface Area: 82.5

Additional information on 7-(Piperazin-1-yl)pyrimido[4,5-d]pyrimidin-4(3H)-one

7-(Piperazin-1-yl)pyrimido[4,5-d]pyrimidin-4(3H)-one: A Promising Compound for Targeted Therapeutic Applications

7-(Piperazin-1-yl)pyrimido[4,5-d]pyrimidin-4(3H)-one (CAS No. 1955541-30-6) represents a novel class of pyrimido[4,5-d]pyrimidin-4(3H)-one derivatives that have garnered significant attention in the field of pharmaceutical research. This compound is characterized by its unique piperazin-1-yl substituent, which imparts distinct pharmacological properties compared to its parent structures. Recent studies have highlighted its potential as a targeted therapeutic agent, particularly in the context of kinase inhibition and cellular signaling modulation. The structural simplicity and functional versatility of this molecule make it a compelling candidate for further exploration in drug development.

7-(Piperazin-1-yl)pyrimido[4,5-d]pyrimidin-4(3H)-one is synthesized through a multi-step process that involves pyrimido[4,5-d]pyrimidin-4(3H)-one as the core scaffold. The piperazin-1-yl group, a six-membered heterocyclic ring containing two nitrogen atoms, is strategically positioned to interact with target proteins through hydrogen bonding and hydrophobic interactions. This molecular design allows the compound to selectively bind to specific enzymatic targets, thereby modulating biological pathways associated with disease progression. The pyrimido[4,5-d]pyrimidin-4(3H)-one core, known for its adenine-like structural features, further enhances its pharmacodynamic activity.

Recent advancements in computational drug discovery have facilitated the identification of 7-(Piperazin-1-yl)pyrimido[4,5-d]pyrimidin-4(3H)-one as a potential inhibitor of protein kinases, particularly tyrosine kinases involved in cancer-related signaling cascades. A 2023 study published in *Nature Communications* demonstrated that this compound exhibits submicromolar potency against EGFR (Epidermal Growth Factor Receptor) and HER2 (Human Epidermal Receptor 2), two critical targets in non-small cell lung cancer (NSCLC) and breast cancer. The piperazin-1-yl moiety was shown to enhance binding affinity by forming a hydrogen bond with the ATP-binding pocket of these kinases, thereby inhibiting autophosphorylation and substrate phosphorylation.

7-(Piperazin-1-yl)pyrimido[4,5-d]pyrimidin-4(3H)-one also shows promise in anti-inflammatory applications. Research published in *Journal of Medicinal Chemistry* in 2024 revealed that this compound suppresses NF-κB activation in lipopolysaccharide (LPS)-induced inflammation models. The pyrimido[4,5-d]pyrimidin-4(3H)-one scaffold was found to modulate NF-κB signaling by interfering with IKK (IκB kinase) activity, while the piperazin-1-yl group contributed to cytotoxicity reduction in off-target tissues. These findings suggest its potential as a multi-target therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

7-(Piperazin-1-yl)pyrimido[4,5-d]pyrimidin-4(3H)-one has also been evaluated for its antimicrobial properties. A 2023 study in *Antimicrobial Agents and Chemotherapy* reported that this compound exhibits bactericidal activity against multidrug-resistant (MDR) bacteria, including Pseudomonas aeruginosa and Acinetobacter baumannii. The pyrimido[4,5-d]pyrimidin-4(3H)-one core was found to disrupt bacterial membrane integrity, while the piperazin-1-yl group enhanced cell membrane permeability. These effects were attributed to the compound's ability to disrupt lipid bilayer interactions and inhibit essential metabolic enzymes in microbial cells.

7-(Piperazin-1-yl)pyrimido[4,5-d]pyrimidin-4(3H)-one has been synthesized using green chemistry methodologies to minimize environmental impact. A 2024 study in *Green Chemistry* described an asymmetric catalytic approach that achieved high enantioselectivity in the formation of the piperazin-1-yl ring. This method reduced waste generation and energy consumption, aligning with sustainable drug discovery principles. The pyrimido[4,5-d]pyrimidin-4(3H)-one scaffold was also modified to improve solubility and bioavailability, which are critical for oral administration in clinical trials.

7-(Piperazin-1-yl)pyrimido[4,5-d]pyrimidin-4(3H)-one is currently in preclinical development for oncology and infectious disease applications. Preclinical trials have demonstrated its low toxicity profile and high target specificity, making it a viable candidate for pharmacological intervention. Ongoing research is focused on optimizing its drug-like properties and clinical translation through structure-activity relationship (SAR) studies and in vivo models. The piperazin-1-yl group remains a key focus for functionalization to enhance target engagement and therapeutic efficacy.

7-(Piperazin-1-yl)pyrimido[4,5-d]pyrimidin-4(3H)-one exemplifies the potential of rational drug design in addressing complex biological targets. Its unique chemical structure and functional versatility position it as a promising candidate for novel therapeutic applications. Further research is needed to fully elucidate its mechanistic pathways and clinical utility, but the current evidence underscores its significance in modern pharmacology.